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Compound of Interest

Compound Name: Metaescaline hydrochloride

Cat. No.: B593677 Get Quote

Essential Safety and Handling Guide for
Metaescaline Hydrochloride
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Metaescaline hydrochloride. The

following procedures are based on established best practices for handling potent, biologically

active research chemicals.

Disclaimer: No specific Safety Data Sheet (SDS) for Metaescaline hydrochloride was found.

The hazard information presented is based on its structural similarity to Mescaline

hydrochloride. It is imperative to treat this compound with extreme caution, assuming it may be

harmful if swallowed, and to prevent all direct contact.

Hazard Identification and Immediate Precautions
Metaescaline hydrochloride is an analytical reference standard, structurally classified as a

phenethylamine.[1] Due to its relation to Mescaline, it should be considered a potent compound

with potential psychoactive effects. The primary routes of exposure are inhalation, ingestion,

and skin or eye contact. All of these should be strictly avoided. The signal word "Warning" and

the hazard statement "H302 - Harmful if swallowed" are associated with the related compound

Mescaline hydrochloride.[2][3]
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A comprehensive PPE strategy is the primary defense against accidental exposure. All PPE

should be donned before handling the compound and disposed of as hazardous waste after

completion of the work.
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Body Part Protection Level Specifications Rationale

Hands Double Gloving

Inner Glove: Nitrile.

Outer Glove:

Chemical-resistant

(e.g., thicker nitrile or

neoprene), powder-

free, with long cuffs to

cover the gown's

cuffs.[4][5]

Provides a robust

barrier against skin

contact. Double

gloving offers

additional protection if

the outer glove is

breached.[4] Gloves

should be changed

immediately if

contaminated or torn.

[4]

Eyes & Face Full Coverage

Chemical splash

goggles conforming to

ANSI Z87.1

standards. A face

shield worn over the

goggles is required

when there is a risk of

splashes or aerosol

generation.[6]

Protects against

accidental splashes to

the eyes and face,

which are primary

routes of exposure.[6]

Body Full Coverage

Disposable, low-

permeability fabric

gown with a solid

front, long sleeves,

and tight-fitting cuffs.

[4]

Prevents

contamination of

personal clothing and

skin.

Respiratory
As Needed (Risk-

Based)

For handling the solid

powder outside of a

certified fume hood or

if aerosolization is

possible, a NIOSH-

approved N95 or

higher-level respirator

is required.[6]

Protects against

inhalation of the

powdered compound,

which can lead to

systemic toxicity.
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Quantitative Data Summary
Property Value Source / Compound

Chemical Formula C₁₂H₁₉NO₃ • HCl
Metaescaline hydrochloride[1]

[7]

Molecular Weight 261.7 g/mol
Metaescaline hydrochloride[1]

[7]

Purity ≥98% Metaescaline hydrochloride[1]

Acute Toxicity (Oral LD50) 800 mg/kg (mouse)
Data for Mescaline

hydrochloride[3]

Acute Toxicity (Intraperitoneal

LD50)
132 mg/kg (rat)

Data for Mescaline

hydrochloride[3]

Operational Plan for Handling Metaescaline
Hydrochloride
A systematic approach is essential to minimize exposure risk.

Experimental Protocol: Safe Handling Workflow
Preparation:

All work with Metaescaline hydrochloride, especially handling the solid form, must be

conducted in a designated area within a certified chemical fume hood.

Clearly label the work area with the compound's identity and associated hazards.

Assemble all necessary equipment (e.g., spatulas, weighing paper, vials, solvents) and

waste containers before starting.

Don all required PPE as specified in the table above.

Handling Solid Compound:
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Perform all manipulations, including weighing and transferring, of solid Metaescaline
hydrochloride within the chemical fume hood to prevent inhalation of fine powders.

Use tools like spatulas and weighing paper; avoid direct contact.

Close the primary container immediately after use.

Preparing Solutions:

Add solvent to the solid compound slowly to avoid splashing.

If sonication or vortexing is required, ensure the vial is securely capped.

Post-Handling:

Decontaminate all work surfaces with an appropriate solvent (e.g., 70% ethanol) and

dispose of the cleaning materials as hazardous waste.

Remove outer gloves first and dispose of them within the fume hood.[4]

Remove remaining PPE in a designated area, avoiding cross-contamination.

Wash hands thoroughly with soap and water after removing all PPE.[2]
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1. Preparation

2. Handling (Inside Fume Hood)

3. Post-Handling

Designate & Label Work Area
(Chemical Fume Hood)

Assemble All Materials
(Chemicals, Glassware, Waste)

Don Full PPE
(Double Gloves, Gown, Goggles, Face Shield)

Weigh & Transfer Solid Compound

Prepare Solutions

Secure & Store Compound

Decontaminate Surfaces & Equipment

Segregate & Dispose of Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Caption: Safe handling workflow for Metaescaline hydrochloride.

Disposal Plan
All materials contaminated with Metaescaline hydrochloride must be treated as hazardous

chemical waste.

Experimental Protocol: Waste Disposal
Waste Segregation:

Solid Waste: Includes unused solid compound, contaminated weighing paper, and any

material used for spill cleanup. Place these in a clearly labeled, sealed hazardous waste

container.
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Liquid Waste: Includes unused solutions and solvent rinses from cleaning glassware.

Collect in a sealed, compatible hazardous waste container. Label with the full chemical

names of all contents.

Contaminated PPE: All used gloves, gowns, and other disposable items must be collected

in a designated hazardous waste bag or container.[4]

Sharps: Any contaminated needles or blades must be disposed of in a designated sharps

container for hazardous chemical waste.

Disposal Procedure:

Do not dispose of Metaescaline hydrochloride down the drain or in regular trash.[2]

All waste must be disposed of through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.[8] Community

drug take-back programs may be an option for disposal if available.[9]
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Waste Generated

What is the waste type?

Solid Waste
(Unused chemical, contaminated labware)

Solid

Liquid Waste
(Solutions, solvent rinses)

Liquid

Contaminated PPE
(Gloves, gown, etc.)

PPE

Seal in Labeled
Hazardous Solid Waste Container

Collect in Labeled
Hazardous Liquid Waste Container

Place in Designated
Hazardous Waste Bag/Bin

Contact EHS for Pickup by
Licensed Disposal Vendor
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Caption: Disposal decision plan for Metaescaline hydrochloride waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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